Cas no 90233-56-0 (Benzoic acid, 4-(hexyloxy)-, 4-(methoxycarbonyl)phenyl ester)

Benzoic acid, 4-(hexyloxy)-, 4-(methoxycarbonyl)phenyl ester structure
90233-56-0 structure
Product Name:Benzoic acid, 4-(hexyloxy)-, 4-(methoxycarbonyl)phenyl ester
CAS No:90233-56-0
MF:C21H24O5
MW:356.412266731262
CID:791655
PubChem ID:23011431
Update Time:2025-04-19

Benzoic acid, 4-(hexyloxy)-, 4-(methoxycarbonyl)phenyl ester Chemical and Physical Properties

Names and Identifiers

    • Benzoic acid, 4-(hexyloxy)-, 4-(methoxycarbonyl)phenyl ester
    • (4-methoxycarbonylphenyl) 4-hexoxybenzoate
    • 4-(METHOXYCARBONYL)PHENYL 4-(HEXYLOXY)BENZOATE
    • AKOS003503973
    • DTXSID00629795
    • SCHEMBL11121874
    • 90233-56-0
    • Inchi: 1S/C21H24O5/c1-3-4-5-6-15-25-18-11-7-17(8-12-18)21(23)26-19-13-9-16(10-14-19)20(22)24-2/h7-14H,3-6,15H2,1-2H3
    • InChI Key: QDJGOOSNYMCTJS-UHFFFAOYSA-N
    • SMILES: O(C1C=CC(C(=O)OC2C=CC(C(=O)OC)=CC=2)=CC=1)CCCCCC

Computed Properties

  • Exact Mass: 356.16237386g/mol
  • Monoisotopic Mass: 356.16237386g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 26
  • Rotatable Bond Count: 11
  • Complexity: 420
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 5.5
  • Topological Polar Surface Area: 61.8Ų
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